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Compound of Interest

Compound Name: 3-Methylquinoline

Cat. No.: B029099

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for 3-
Methylquinoline (CAS No. 612-58-8). The following sections detail its hazardous properties,
recommended handling procedures, emergency protocols, and storage requirements to ensure
the safety of laboratory and manufacturing personnel.

Chemical and Physical Properties

3-Methylquinoline is a colorless to light yellow liquid with a strong, aromatic odor.[1] It is
important to be aware of its physical and chemical properties for safe handling and storage.
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Property Value Source
Molecular Formula C1oHoN [L1][2][3][4]
Molecular Weight 143.19 g/mol [2][3]
Melting Point 15-17 °C (59-62.6 °F) [21[3]1[4][5]16]
Boiling Point 252-253 °C (485.6-487.4 °F) [21(31[5]
Density 1.069 g/mL at 25 °C [2][3]
Flash Point 110-113 °C (230-235.4 °F) - 2]

closed cup

Sparingly soluble in water.[1]
Solubility Soluble in acetonitrile and [11[3]
chloroform (slightly).[3]

Vapor Pressure 0.0206 mmHg at 25°C [4]

Hazard Identification and GHS Classification

3-Methylquinoline is classified as a hazardous substance. The signal word for this chemical is
"Danger".[1][2][7]
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Hazard Class Category Hazard Statement

H312: Harmful in contact with

Acute Toxicity, Dermal 4 ]
skin.[1][71[8][9]
. . H332: Harmful if inhaled.[7][8]
Acute Toxicity, Inhalation 4 ]
S H315: Causes skin irritation.[1]
Skin Irritation 2
[71[81[°]
) H318: Causes serious eye
Serious Eye Damage 1
damage.[7][8][9]
) o H351: Suspected of causing
Carcinogenicity 2
cancer.[7][8][9]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation.[7][8][9]

NFPA 704 Rating:

o Health: 2 (Intense or continued but not chronic exposure could cause temporary
incapacitation or possible residual injury)[7]

o Flammability: 1 (Materials that require considerable preheating, under all ambient
temperature conditions, before ignition and combustion can occur)[7]

« Instability: O (Normally stable, even under fire exposure conditions, and is not reactive with
water)[7]

Experimental Protocols

Detailed experimental protocols for determining the toxicological and physical properties of 3-
Methylquinoline are not readily available in standard safety data sheets. For specific
methodologies, it is recommended to consult the following resources:

» Organisation for Economic Co-operation and Development (OECD) Guidelines for the
Testing of Chemicals: These guidelines provide internationally accepted methods for
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determining properties such as acute toxicity (e.g., OECD 402 for dermal toxicity), skin
irritation (OECD 404), and eye irritation (OECD 405).

o Toxicology Databases: Resources such as the Registry of Toxic Effects of Chemical
Substances (RTECS) and the Hazardous Substances Data Bank (HSDB) may contain
references to original toxicology studies with detailed experimental procedures.

While specific experimental details are not provided here, any handling of this chemical for
experimental purposes should be conducted by trained personnel in a controlled laboratory
setting, adhering to the safety precautions outlined in this guide.

Signaling Pathways

3-Methylquinoline is suspected of causing cancer and genetic defects.[7] While the precise
signaling pathways of its carcinogenicity are not fully elucidated in the provided search results,
quinoline and its derivatives have been studied for their genotoxic potential. The mechanism
may involve metabolic activation by cytochrome P450 enzymes, leading to the formation of
reactive intermediates that can adduct to DNA, potentially causing mutations and initiating
carcinogenesis.

For professionals in drug development, it is crucial to consider these potential toxicological
pathways when evaluating the safety profile of any 3-Methylquinoline-containing compounds.
Further investigation into the specific mechanisms of toxicity through dedicated in vitro and in
vivo studies is recommended.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

5.1. Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 3-Methylquinoline.
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Personal Protective

Eye and Face Protection Skin Protection

Tightly fiting safety goggles Faceshield (8-inch minimum) Handle with gloves (inspected prior to use)

Impervious clothing

(PPE) for 3.

Respiratory Protection

Full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges

First Aid for 3-Methylquinoline Exposure

ot breathing,

raeas |

D0 NOT induce vomiting. Never Consult
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Accidental Release Response for 3-Methylquinoline

Personal Precautions

v

Use personal protective equipment.
Ensure adequate ventilation.
Evacuate personnel to safe areas.

Environmental Precautions -

-
I
I
I
I
|

Prevent further leakage or spillage if safe to do so.

Do not let product enter drains.

Containment and Cleanup

v

Soak up with inert absorbent material (e.g., sand, silica gel).
Keep in suitable, closed containers for disposal.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Methylquinoline: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029099#3-methylquinoline-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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